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Compound of Interest

6-Bromo-4-hydroxyquinoline-3-
Compound Name:
carboxylic acid

Cat. No.: B2392416

An In-Depth Technical Guide to the Structural Elucidation of 6-Bromo-4-hydroxyquinoline-3-
carboxylic Acid

For researchers, scientists, and drug development professionals, the unambiguous
confirmation of a molecule's structure is the bedrock upon which all subsequent research is
built. In the realm of medicinal chemistry, quinoline derivatives are of profound interest due to
their wide-ranging biological activities, including antimalarial and anticancer properties.[1][2] 6-
Bromo-4-hydroxyquinoline-3-carboxylic acid (BHQC) is a key intermediate in the synthesis
of such bioactive molecules.[1][3] Its precise structure dictates its reactivity and potential as a
scaffold in drug design.

This guide provides a comprehensive comparison of modern spectroscopic techniques for the
structural elucidation of BHQC. Moving beyond a simple listing of methods, we will explore the
causality behind experimental choices, present detailed protocols, and integrate data from
multiple sources to construct a self-validating analytical workflow.

The Analytical Challenge: Confirming the BHQC
Structure

The hypothesized structure of 6-Bromo-4-hydroxyquinoline-3-carboxylic acid presents
several key features that must be verified: a quinoline core, a bromine substituent, a hydroxyl
group, and a carboxylic acid group. The molecular formula is C10HeBrNOs, with a monoisotopic
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mass of approximately 266.953 Da.[4][5] Our task is to employ a suite of analytical techniques

to confirm this arrangement and rule out isomeric possibilities.

The Elucidation Workflow: A Multi-Technique

Approach

A robust structural elucidation strategy does not rely on a single technique but rather integrates

the complementary strengths of several methods. Mass spectrometry provides the molecular

weight and elemental composition, infrared spectroscopy identifies functional groups, and

nuclear magnetic resonance spectroscopy maps the carbon-hydrogen framework and

connectivity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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